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Compound of Interest

Compound Name: Bifluranol

Cat. No.: B1666996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Bifluranol, a
non-steroidal anti-androgen, in cell culture experiments. Bifluranol is a valuable tool for

studying androgen receptor (AR) signaling pathways and for the development of therapeutics

targeting androgen-dependent diseases, such as prostate cancer.

Quantitative Data Summary
For ease of reference and experimental planning, key quantitative data for Bifluranol are

summarized in the table below.
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Property Value Citation

Molecular Weight 292.32 g/mol [1]

Appearance White to off-white solid [1]

Solubility in DMSO 100 mg/mL (342.09 mM) [1]

Suggested Working

Concentration Range
0.01 µM - 10 µM

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[1]

Storage of Stock Solution (in

DMSO)

-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocols
Preparation of Bifluranol Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Bifluranol in dimethyl

sulfoxide (DMSO). This concentrated stock solution can be further diluted to desired working

concentrations in cell culture media.

Materials:

Bifluranol powder (MW: 292.32 g/mol )

Anhydrous/sterile DMSO (use newly opened DMSO for best results as it can be

hygroscopic)[1]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Calculate the required mass of Bifluranol:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.01 mol/L x 0.001 L x 292.32 g/mol = 0.0029232 g = 2.92 mg

Weighing Bifluranol:

In a sterile microcentrifuge tube, carefully weigh out 2.92 mg of Bifluranol powder using

an analytical balance.

Dissolving in DMSO:

Add 1 mL of sterile DMSO to the tube containing the Bifluranol powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath and sonication may be required to fully dissolve the

compound.[1]

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Bifluranol Working Solution in Cell
Culture Medium

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1666996?utm_src=pdf-body
https://www.benchchem.com/product/b1666996?utm_src=pdf-body
https://www.benchchem.com/product/b1666996?utm_src=pdf-body
https://www.benchchem.com/product/b1666996?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21346641/
https://pubmed.ncbi.nlm.nih.gov/21346641/
https://www.benchchem.com/product/b1666996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the dilution of the 10 mM Bifluranol stock solution to a final working

concentration for treating cells in culture. It is crucial to perform serial dilutions to ensure

accuracy, especially for lower concentrations. The final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Bifluranol stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates for dilution

Pipettes and sterile filter tips

Procedure:

Determine the Final Working Concentration:

Based on literature or preliminary experiments, decide on the final concentration of

Bifluranol to be used. For initial screening, a range of 0.01 µM to 10 µM is a reasonable

starting point, based on the activity of other antiandrogens.

Perform Serial Dilutions:

Example for preparing a 10 µM working solution in 10 mL of medium:

The final DMSO concentration will be 0.1%.

Add 10 µL of the 10 mM Bifluranol stock solution to 9.99 mL of pre-warmed complete

cell culture medium.

Mix well by gentle inversion or pipetting.

Example for preparing a 1 µM working solution in 10 mL of medium:

First, prepare an intermediate dilution. Add 10 µL of the 10 mM stock solution to 990 µL

of culture medium to get a 100 µM intermediate solution.
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Then, add 100 µL of the 100 µM intermediate solution to 9.9 mL of pre-warmed

complete cell culture medium.

The final DMSO concentration will be 0.1%.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without Bifluranol. This is essential to distinguish the effects of the

compound from the effects of the solvent.

Cell Treatment:

Remove the existing medium from your cell culture plates.

Add the freshly prepared Bifluranol working solution (and vehicle control) to the

respective wells.

Return the plates to the incubator and monitor for the desired experimental duration.

Visualizations
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Experimental Workflow: Bifluranol Solution Preparation

Stock Solution Preparation (10 mM)

Working Solution Preparation

Weigh 2.92 mg Bifluranol

Dissolve in 1 mL DMSO

Vortex/Sonicate until dissolved

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw one aliquot of 10 mM stock

Serially dilute in culture medium
to desired concentration Prepare DMSO vehicle control

Treat cells with working solution
and vehicle control

Click to download full resolution via product page

Caption: Workflow for Bifluranol stock and working solution preparation.
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Androgen Receptor Signaling and Inhibition by Bifluranol
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Caption: Bifluranol inhibits androgen receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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